Cas no 157606-35-4 (ANTHRYLMETHYL OKADAATE)

• Product Name: ANTHRYLMETHYL OKADAATE
• CAS No: 157606-35-4
• Molecular Formula: C₅₉H₇₈O₁₃
• Molecular Weight: 995.242820000001
• CID: 890932
• PubChem ID: 6116250

ANTHRYLMETHYL OKADAATE Properties

Names and Identifiers

• ANTHRYLMETHYL OKADAATE
• Okadaic acid, anthryl methyl ester
• Anthracen-9-ylmethyl 2-hydroxy-3-[11-hydroxy-2-[(E)-4-[4-hydroxy-2-[1-hydroxy-3-(3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]-2-methylpropanoate
• Okadaic Acid 9-Anthrylmethyl Ester
• 157606-35-4

• InChIKey： CYUMRMFBSVYOTM-ISLYRVAYSA-N
• Inchi： InChI=1S/C59H78O13/c1-35-29-49(70-59(32-35)50(61)20-19-43(69-59)33-56(6,64)55(63)65-34-46-44-15-9-7-13-40(44)31-41-14-8-10-16-45(41)46)36(2)17-18-42-22-26-58(68-42)27-23-48-54(72-58)51(62)39(5)53(67-48)47(60)30-38(4)52-37(3)21-25-57(71-52)24-11-12-28-66-57/h7-10,13-18,31-32,36-38,42-43,47-54,60-62,64H,5,11-12,19-30,33-34H2,1-4,6H3/b18-17+
• SMILES： CC1CCC2(CCCCO2)OC1C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(C)(C(=O)OCC8=C9C=CC=CC9=CC1=CC=CC=C18)O)O)C)O)O

Computed Properties

• Exact Mass: 994.54400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 13
• Monoisotopic Mass: 994.54424254g/mol
• Heavy Atom Count: 72
• Complexity: 1940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 172Ų

Experimental Properties

• LogP: 9.17880
• PSA: 171.83000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes